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Abstract

TMX-2172 is a potent and selective dual degrader of Cyclin-Dependent Kinase 2 (CDK2) and
Cyclin-Dependent Kinase 5 (CDK5).[1][2][3] As a heterobifunctional Proteolysis Targeting
Chimera (PROTAC), TMX-2172 recruits the E3 ubiquitin ligase Cereblon (CRBN) to induce the
ubiquitination and subsequent proteasomal degradation of its target proteins.[1] This targeted
protein degradation offers high selectivity for CDK2 and CDK5 over other kinases, including the
closely related CDK1, CDK4, and CDKG6, thus minimizing off-target effects that are common
with traditional kinase inhibitors.[1][3][4] These application notes provide detailed protocols for
in vitro assays to characterize the activity of TMX-2172, including its anti-proliferative effects
and its ability to induce target protein degradation in cancer cell lines.

Quantitative Data Summary

The following table summarizes the key in vitro potencies of TMX-2172 from biochemical and
cell-based assays.
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Assay Type Target/Cell Line Parameter Value (nM)
Biochemical Assay CDK2/cyclin A IC50 6.5
CDKS5/p25 IC50 6.8

Cell-Based Assay OVCARS8 Anti-proliferative 1C50 33.1

Jurkat Cellular CRBN 46.9

Engagement IC50

Table 1: Summary of TMX-2172 in vitro activity. Data compiled from multiple sources.[3][5]

Signaling Pathway

TMX-2172 functions as a PROTAC to induce the degradation of CDK2 and CDKS5. Itis
composed of a ligand that binds to CDK2/5, a linker, and a ligand that recruits the E3 ubiquitin
ligase, Cereblon (CRBN). By bringing the target protein and the E3 ligase into close proximity,
TMX-2172 facilitates the transfer of ubiquitin from the E3 ligase to the target protein. Poly-
ubiquitination marks the target protein for recognition and degradation by the 26S proteasome.
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TMX-2172 Mediated Protein Degradation
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Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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